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Compound of Interest

Compound Name:
2-ethyl-N-(3-

hydroxyphenyl)hexanamide

Cat. No.: B310729

Get Quote

Operational Safety Guide: 2-ethyl-N-(3-
hydroxyphenyl)hexanamide
CAS: 403815-01-0 | Formula: C14H21NO2 | Molecular Weight: 235.32 g/mol [1]

Executive Safety Summary & Hazard Banding
Status: High-Potency Pharmacophore / Phenolic Intermediate Control Band:Band 3 (High

Containment) Immediate Action: Treat as a potent skin sensitizer and irritant with enhanced

dermal permeability.[1]

This compound features a lipophilic hexanamide tail coupled with a phenolic moiety.[1] This

structural combination presents a specific dual-hazard: the lipophilic chain facilitates rapid

dermal absorption, while the phenolic group acts as a protein denaturant and potential

systemic toxin.[1] Standard "lab coat and glasses" protocols are insufficient for handling this

substance in powder form or high-concentration solution.[1]

Technical Risk Assessment (The "Why")
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As researchers, we do not follow safety rules blindly; we mitigate specific molecular risks. Here

is the causality behind the PPE recommendations for CAS 403815-01-0:

Enhanced Permeability (The Vector): The 2-ethylhexanamide side chain increases the

molecule's LogP (lipophilicity).[1] Unlike simple phenol, which burns the skin surface

immediately, this molecule is designed to penetrate the stratum corneum.[1] This "silent

absorption" carries the toxic phenolic payload into the systemic circulation before pain

signals a burn.[1]

Phenolic Toxicity (The Payload): The 3-hydroxyphenyl group poses a risk of protein

denaturation (chemical burns) and potential hepatotoxicity if absorbed.[1] While less

corrosive than pure phenol, the delayed reaction due to the amide linkage requires vigilance.

[1]

Physical State (The Drift): As a solid/powder, electrostatic forces often cause "fines" to drift.

[1] Inhalation of phenolic dusts can cause severe respiratory mucosal irritation.[1]

Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system.
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Protection Zone Recommended Equipment Technical Justification

Respiratory

Primary: Fume Hood (Face

velocity 0.5 m/s)Secondary:

N95 or P100 Respirator (if

hood unavailable)

Engineering controls are

mandatory to prevent

inhalation of phenolic dusts,

which can cause delayed

pulmonary edema.[1]

Dermal (Hands)

Double-Gloving Strategy:1.

Inner: Nitrile (4 mil / 0.10mm)2.

[1] Outer: Nitrile (Extended

Cuff, 6 mil / 0.15mm)

Breakthrough Logic: Phenolic

compounds can degrade thin

latex.[1] Nitrile offers superior

resistance.[1] Double gloving

allows the outer layer to be

stripped immediately upon

contamination without

exposing skin.[1]

Ocular
Chemical Splash Goggles

(Indirect Venting)

Safety glasses are insufficient.

[1] Airborne powder fines can

bypass side-shields.[1]

Goggles seal the ocular cavity

against dust and splashes.[1]

Body

Tyvek® Lab Coat (or

equivalent non-woven

polyethylene)

Cotton lab coats absorb

phenolic solutions, holding the

toxin against the skin.[1] Non-

woven synthetics repel liquid

and shed dust.[1]

Operational Protocol: Safe Handling Lifecycle
This protocol uses a "Static-Free / Closed-Transfer" methodology to minimize exposure.[1]

Phase 1: Preparation & Weighing[2]
Static Control: Place an ionizing fan or anti-static gun near the balance.[1] Lipophilic amides

often carry high static charges, causing powder to "jump" onto gloves.[1]

Barrier Setup: Line the balance area with a disposable absorbent pad (plastic side down).[1]
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Weighing:

Tare the receiving vial with its cap on.[1]

Open the source container only inside the fume hood.[1]

Transfer solid using a disposable spatula.[1]

Critical Step: Wipe the threads of the receiving vial with a dry Kimwipe before recapping to

prevent "crust" formation that could aerosolize upon next opening.[1]

Phase 2: Solubilization (Highest Risk)
Solvents (e.g., DMSO, Ethanol) act as vehicle enhancers, increasing the permeation rate of the

chemical through gloves and skin.[1]

Solvent Addition: Add solvent slowly down the side of the vial to prevent "puffing" of the

powder.[1]

Vortexing: Do not vortex open tubes. Ensure the cap is sealed with Parafilm if vigorous

agitation is required.[1]

Spill Response (Immediate):

If solution touches the outer glove: Immediately strip the outer glove, dispose of it in solid

waste, and don a fresh pair.[1] Do not wait to finish the experiment.

Phase 3: Decontamination[2][3]
Surface Decon: Wipe all surfaces with 70% Ethanol followed by a soap/water rinse.[1]

Phenolic residues are often stubborn; ethanol helps solubilize them for removal.[1]

Waste Segregation:

Solids: Hazardous Waste (Solid).[1]

Liquids: Non-Halogenated Organic Waste (unless halogenated solvents were used).[1]
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Emergency Response Procedures
Standard water rinsing is often insufficient for phenolic compounds due to their low water

solubility.[1]

Skin Contact:

IMMEDIATE: Apply Polyethylene Glycol 300 or 400 (PEG-300/400) to the area.[1] PEG

acts as a solvent to draw the phenol out of the tissue.[1]

If PEG is unavailable, flush with copious amounts of water for at least 15 minutes (soap is

preferred over water alone).[1]

Seek medical attention.[1][2][3][4][5][6][7][8]

Eye Contact: Flush with water/saline for 15 minutes.[1][5] Do not use PEG in eyes.[1]

Inhalation: Move to fresh air immediately. Monitor for delayed respiratory distress

(coughing/wheezing).

Visual Workflow: The Safety Lifecycle
The following diagram illustrates the critical decision points and safety barriers in the handling

process.
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Phase 1: Preparation

Phase 2: Active Handling

Phase 3: Termination

Retrieve CAS 403815-01-0
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Caption: Operational workflow emphasizing the "Double-Glove Strip" technique and PEG-300

intervention points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b310729/docs#personal-protective-equipment-for-
handling-2-ethyl-n-3-hydroxyphenyl-hexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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